Cas no 1795457-83-8 (1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide)

• Product Name: 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide
• CAS No: 1795457-83-8
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 5368293
• Update Time: 2025-10-09

1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide

• Inchi： 1S/C18H17N5O2S/c1-13-6-5-9-23-10-16(20-18(13)23)14-7-3-4-8-15(14)21-26(24,25)17-11-22(2)12-19-17/h3-12,21H,1-2H3
• InChI Key： CMPGQSWJIRCIBA-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NC2=CC=CC=C2C2=CN3C(=N2)C(C)=CC=C3)(=O)=O)N=1

Additional information on 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide

Introduction to 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide (CAS No. 1795457-83-8) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide (CAS No. 1795457-83-8) represents a significant advancement in the realm of chemical biology, particularly in the development of novel therapeutic agents. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The molecule integrates multiple pharmacophoric elements, including an imidazole scaffold, a phenyl ring, and a methyl-substituted imidazo[1,2-a]pyridine moiety, which collectively contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the compound's pharmacological profile, demonstrating its ability to modulate key biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The imidazole-4-sulfonamide core is particularly noteworthy, as it has been shown to exhibit inhibitory effects on various enzymes and receptors implicated in disease pathogenesis. Specifically, preliminary in vitro assays suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are central mediators of cytokine signaling and have been implicated in autoimmune disorders.

The 8-methylimidazo[1,2-a]pyridin-2-ylphenyl substituent further enhances the compound's biological relevance by providing a scaffold that can interact with target proteins through multiple binding modes. This feature is particularly advantageous in drug design, as it allows for the optimization of binding affinity and selectivity. Moreover, the presence of a methyl group at the N-position introduces steric hindrance that can fine-tune interactions with biological targets, potentially improving drug-like properties such as solubility and metabolic stability.

In the context of current research trends, this compound aligns with the growing interest in multitargeted inhibitors that can address complex diseases through simultaneous modulation of multiple pathways. For instance, studies have indicated that sulfonamide derivatives like this one may possess dual activity against both inflammatory cytokines and growth factor receptors, making them attractive candidates for therapeutic intervention in conditions such as rheumatoid arthritis or certain types of cancer. The structure-activity relationships (SAR) derived from analog studies further support its potential as a scaffold for further medicinal chemistry optimization.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have revealed that the imidazole-sulfonamide moiety can effectively bind to pockets on protein targets such as JAK3 and STAT3, key transcription factors involved in inflammatory responses. Additionally, the phenyl ring appears to engage in π-stacking interactions with aromatic residues in target proteins, enhancing binding affinity. These insights have guided synthetic efforts toward derivatives with improved pharmacokinetic profiles.

The synthesis of 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide involves a multi-step process that leverages modern organic chemistry techniques. Key steps include condensation reactions between appropriately substituted imidazoles and phenyl derivatives under controlled conditions, followed by sulfonamide formation via nucleophilic substitution or other coupling strategies. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the imidazo[1,2-a]pyridine core with high regioselectivity and yield.

From a biochemical perspective, the compound's mechanism of action remains an area of active investigation. However, early data suggest that it may exert its effects by inhibiting phosphorylation cascades mediated by JAK kinases. This inhibition could lead to reduced downstream signaling involving inflammatory mediators such as TNF-α and IL-6, which are overexpressed in chronic inflammatory diseases. Furthermore, its interaction with other potential targets like tyrosine kinases has been explored, indicating broad therapeutic applicability.

The pharmaceutical industry has taken note of these promising findings, with several companies investing in sulfonamide-based drug discovery programs. The versatility of this scaffold allows for easy derivatization into libraries of compounds for high-throughput screening (HTS), enabling rapid identification of lead candidates with enhanced efficacy and reduced toxicity. Collaborative efforts between academic researchers and industry scientists are now focused on refining synthetic routes to improve scalability while maintaining high purity standards for preclinical testing.

Regulatory considerations also play a critical role in advancing compounds like this into clinical trials. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for generating data that meets regulatory agency requirements for novel therapeutics. Preclinical toxicology studies are underway to assess potential side effects associated with chronic administration at therapeutic doses. These studies will provide critical insights into dosing regimens and safety margins necessary for future human trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates from large chemical libraries containing derivatives like this one. Predictive models trained on experimental data have successfully identified structural modifications that could enhance potency while minimizing off-target effects—a challenge often encountered during early-stage development.

Future directions for research on 1-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]imidazole-4-sulfonamide include exploring its efficacy in vivo using animal models relevant to human diseases such as cancer or neurodegeneration. Additionally; investigating its potential role as an adjuvant therapy alongside existing treatments could open new avenues for clinical applications where combinatorial approaches are warranted.